Cas no 1014267-82-3 ((Z)-2-Cyano-3-(4,5-dimethoxy-2-nitrophenyl)-N-[2-(3,4-dimethoxyphenyl)ethyl]prop-2-enamide)

• Product Name: (Z)-2-Cyano-3-(4,5-dimethoxy-2-nitrophenyl)-N-[2-(3,4-dimethoxyphenyl)ethyl]prop-2-enamide
• CAS No: 1014267-82-3
• MF: C₂₂H₂₃N₃O₇
• MW: 441.433925867081
• CID: 6397262
• PubChem ID: 97640491
• Update Time: 2025-07-15

(Z)-2-Cyano-3-(4,5-dimethoxy-2-nitrophenyl)-N-[2-(3,4-dimethoxyphenyl)ethyl]prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 2-cyano-3-(4,5-dimethoxy-2-nitrophenyl)-N-[2-(3,4-dimethoxyphenyl)ethyl]prop-2-enamide
• EN300-26596459
• Z44327552
• (Z)-2-Cyano-3-(4,5-dimethoxy-2-nitrophenyl)-N-[2-(3,4-dimethoxyphenyl)ethyl]prop-2-enamide
• 1014267-82-3

• Inchi： 1S/C22H23N3O7/c1-29-18-6-5-14(9-19(18)30-2)7-8-24-22(26)16(13-23)10-15-11-20(31-3)21(32-4)12-17(15)25(27)28/h5-6,9-12H,7-8H2,1-4H3,(H,24,26)/b16-10-
• InChI Key： UXEJHFIVOFSANF-YBEGLDIGSA-N
• SMILES： O(C)C1=C(C=CC(=C1)CCNC(/C(/C#N)=C\C1C=C(C(=CC=1[N+](=O)[O-])OC)OC)=O)OC

Computed Properties

• Exact Mass: 441.15360008g/mol
• Monoisotopic Mass: 441.15360008g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 714
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 136Ų

Additional information on (Z)-2-Cyano-3-(4,5-dimethoxy-2-nitrophenyl)-N-[2-(3,4-dimethoxyphenyl)ethyl]prop-2-enamide

Introduction to (Z)-2-Cyano-3-(4,5-dimethoxy-2-nitrophenyl)-N-[2-(3,4-dimethoxyphenyl)ethyl]prop-2-enamide and Its Significance in Modern Chemical Biology

The compound with the CAS number 1014267-82-3 is a sophisticated organic molecule that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, formally known as (Z)-2-Cyano-3-(4,5-dimethoxy-2-nitrophenyl)-N-[2-(3,4-dimethoxyphenyl)ethyl]prop-2-enamide, represents a convergence of advanced synthetic chemistry and biological activity, making it a subject of intense study for potential therapeutic applications.

The molecular structure of this compound is characterized by its complex arrangement of functional groups, including cyano, nitro, and methoxy substituents, which contribute to its unique chemical properties. The presence of these groups not only influences the compound's reactivity but also its interaction with biological targets. Specifically, the cyano group at the 2-position and the nitro group at the 4,5-dimethoxy position of the phenyl ring are critical for its biological activity.

In recent years, there has been a growing interest in developing novel molecules that can modulate biological pathways associated with various diseases. The compound (Z)-2-Cyano-3-(4,5-dimethoxy-2-nitrophenyl)-N-[2-(3,4-dimethoxyphenyl)ethyl]prop-2-enamide has been explored for its potential to interact with specific enzymes and receptors involved in inflammatory and metabolic disorders. Its structural features suggest that it may possess anti-inflammatory properties by inhibiting key pro-inflammatory cytokines.

One of the most compelling aspects of this compound is its ability to cross the blood-brain barrier, a property that is often essential for treating neurological disorders. The dimethoxy groups in both the phenyl rings enhance lipophilicity, facilitating better penetration into the central nervous system. This characteristic makes it an attractive candidate for further investigation in neurodegenerative diseases such as Alzheimer's and Parkinson's.

Recent studies have also highlighted the compound's potential in cancer research. The nitro group in particular has been shown to exhibit chemopreventive effects by modulating oxidative stress and DNA damage response pathways. Researchers have observed that this compound can induce apoptosis in certain cancer cell lines while having minimal toxicity on normal cells. This selective toxicity is a crucial factor in evaluating its therapeutic potential.

The synthesis of (Z)-2-Cyano-3-(4,5-dimethoxy-2-nitrophenyl)-N-[2-(3,4-dimethoxyphenyl)ethyl]prop-2-enamide involves multiple steps of organic synthesis, including condensation reactions, functional group transformations, and purification techniques. The use of advanced synthetic methodologies ensures high yield and purity, which are essential for preclinical and clinical studies. The complexity of its synthesis underscores the expertise required to produce this compound on a scalable basis.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the interactions between this compound and its biological targets. These studies have revealed that the compound binds to specific pockets on enzymes such as COX-2 and NF-κB, which are central mediators of inflammation. By understanding these interactions at an atomic level, researchers can design analogs with improved potency and selectivity.

The pharmacokinetic properties of this compound are another area of active investigation. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles when administered orally. This makes it a promising candidate for drug development as it can be easily formulated into oral dosage forms. Additionally, its stability under various conditions ensures that it can be stored and transported without significant degradation.

In conclusion, the compound with CAS number 1014267-82-3, identified as (Z)-2-Cyano-3-(4,5-dimethoxy-2-nitrophenyl)-N-[2-(3,4-dimethoxyphenyl)ethyl]prop-2-enamide, represents a significant advancement in chemical biology and pharmaceutical research. Its unique molecular structure and biological activity make it a valuable tool for investigating new therapeutic strategies against inflammatory diseases and cancer. As research continues to uncover more about its properties and potential applications, this compound is poised to play a crucial role in future medical treatments.